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Compound of Interest

Compound Name: Chlorthion

Cat. No.: B1581421

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the organophosphate insecticide,
Chlorthion. It covers its chemical identification, synthesis, mechanism of action, and
toxicological data. Detailed experimental protocols and visual diagrams are included to support
research and development activities.

Chemical Identifiers and Properties

Chlorthion is an organothiophosphate compound known for its potent cholinesterase
inhibition.[1] Its key chemical identifiers and properties are summarized below.
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Identifier Type Value
CAS Number 500-28-7

0,0-dimethyl O-(3-chloro-4-nitrophenyl)
IUPAC Name

phosphorothioate[1]

Molecular Formula

C8HICINO5PS[1]

Molecular Weight 297.65 g/mol [1]
InChi INChl=1S/C8H9CINO5PS/c1-13-16(17,14-2)15-
n

6-3-4-8(10(11)12)7(9)5-6/h3-5H,1-2H3[1]
InChiKey NZNRRXXETLSZRO-UHFFFAOYSA-N[1]

COP(=S)(0OC)OC1=CC(=C(C=C1)--INVALID-
SMILES

LINK--[O-])CI[1]

Chlorthion methyl, Chlorothion, BAY 22/190[1]
Synonyms

[2]

Synthesis of Chlorthion

Chlorthion is synthesized via the condensation reaction of O,O-dimethyl chlorothiophosphate

with 3-chloro-4-nitrophenol.[2] The reaction is typically carried out in the presence of a base to

neutralize the hydrogen chloride byproduct.

Experimental Protocol: Synthesis of Chlorthion

Materials:

3-chloro-4-nitrophenol

0,0-dimethyl chlorothiophosphate

Stirring apparatus

Anhydrous potassium carbonate (or a suitable base like triethylamine)

An inert solvent (e.g., acetone, acetonitrile, or toluene)
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» Reaction vessel with reflux condenser

e Heating mantle

e Separatory funnel

» Rotary evaporator

« Silica gel for column chromatography

e Eluent (e.g., hexane/ethyl acetate mixture)
Procedure:

e In a dry reaction vessel, dissolve 3-chloro-4-nitrophenol (1.0 eq) and anhydrous potassium
carbonate (1.2 eq) in the chosen inert solvent.

 Stir the mixture at room temperature for 15-30 minutes to form the phenoxide salt.
e Slowly add O,O-dimethyl chlorothiophosphate (1.1 eq) to the reaction mixture.

e Heat the mixture to reflux and maintain the temperature for several hours, monitoring the
reaction progress by thin-layer chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature and filter to remove the
inorganic salts.

o Wash the filtrate with water and brine in a separatory funnel to remove any remaining water-
soluble impurities.

» Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

 Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator to obtain the crude product.

» Purify the crude Chlorthion by silica gel column chromatography using a suitable eluent
system to yield the pure product.
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Chlorthion Synthesis Workflow
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Caption: Workflow for the synthesis of Chlorthion.
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Mechanism of Action: Cholinesterase Inhibition

Chlorthion, like other organophosphate insecticides, exerts its toxic effects by inhibiting the
enzyme acetylcholinesterase (AChE).[2] AChE is crucial for the proper functioning of the
nervous system, where it hydrolyzes the neurotransmitter acetylcholine (ACh) at the synaptic

cleft.

Inhibition of AChE by Chlorthion leads to an accumulation of ACh, resulting in overstimulation
of cholinergic receptors. This continuous stimulation disrupts normal nerve impulse
transmission, leading to paralysis and ultimately death in insects.
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Chlorthion's Mechanism of Action
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Cholinesterase Inhibition Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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